N-[3-(2-methoxyethoxy)phenyl]-2-methylbenzamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-[3-(2-methoxyethoxy)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C17H19NO3/c1-13-6-3-4-9-16(13)17(19)18-14-7-5-8-15(12-14)21-11-10-20-2/h3-9,12H,10-11H2,1-2H3,(H,18,19)
• InChI Key: RRZUJWMDLWQSAL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC(=CC=C2)OCCOC

Description

N-[3-(2-methoxyethoxy)phenyl]-2-methylbenzamide, commonly known as MMB-FUBINACA, is a synthetic cannabinoid that belongs to the indazole family. It was first identified in 2014 as a designer drug and has gained popularity in the recreational drug market due to its potent psychoactive effects. However, MMB-FUBINACA has also gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

MMB-FUBINACA acts on the endocannabinoid system by binding to CB1 and CB2 receptors in the brain and peripheral tissues. This binding leads to the activation of various signaling pathways, resulting in the psychoactive effects observed in users. The exact mechanism of action is still being investigated, but it is thought to involve the modulation of neurotransmitter release and the inhibition of neuronal excitability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MMB-FUBINACA are similar to those of other synthetic cannabinoids. These effects include altered perception, mood, and cognition, as well as changes in heart rate, blood pressure, and body temperature. MMB-FUBINACA has been shown to have a higher potency than some other synthetic cannabinoids, making it potentially more dangerous for users.

Advantages and Limitations for Lab Experiments

The advantages of using MMB-FUBINACA in lab experiments include its high potency, selectivity for CB1 and CB2 receptors, and ability to produce consistent effects. However, the limitations of using MMB-FUBINACA in experiments include the potential for toxicity and the need for specialized equipment and expertise to handle the substance safely.

Future Directions

There are several future directions for research involving MMB-FUBINACA. These include investigating its effects on specific signaling pathways and neurotransmitter systems, exploring its potential as a therapeutic agent for various neurological and psychiatric disorders, and developing safer synthetic cannabinoids with reduced toxicity and side effects. Additionally, further research is needed to understand the long-term effects of MMB-FUBINACA use on the brain and body.

Synthesis Methods

The synthesis of MMB-FUBINACA involves several steps, including the reaction of 2-methylbenzoyl chloride with 3-(2-methoxyethoxy)aniline to form the intermediate product. This intermediate is then reacted with indazole-3-carboxylic acid to form the final product, MMB-FUBINACA. The synthesis process requires specialized equipment and expertise to ensure purity and yield.

Scientific Research Applications

MMB-FUBINACA has been used in scientific research to study the cannabinoid receptor system and its effects on the central nervous system. It has been shown to bind to both CB1 and CB2 receptors with high affinity, making it a valuable tool for investigating these receptors' functions. Additionally, MMB-FUBINACA has been used in studies to investigate the effects of synthetic cannabinoids on behavior and cognitive function.